Cas no 205985-96-2 (2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde)
205985-96-2 structure
Product Name:2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
CAS No:205985-96-2
MF:C10H7NO6
MW:237.165683031082
MDL:MFCD00216499
CID:289086
PubChem ID:2736541
Update Time:2025-04-19
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(1-formyl-2-oxoethyl)-3-nitro-
- 2-(4-CARBOXY-2-NITROPHENYL)MALONDIALDEHYDE
- 2-(4-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde
- 2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
- AC1MC5TC
- Ambpe2000316
- CTK8F0418
- KB-105304
- MolPort-001-769-157
- Benzoic acid, 4-(1-formyl-2-oxoethyl)-3-nitro-
- 2-(4-HYDROXYCARBONYL-2-NITROPHENYL)MALONDIALDEHYDE, 95
- 205985-96-2
- DTXSID00371429
- 4-(1-Formyl-2-oxoethyl)-3-nitrobenzoic acid
- AKOS027379283
- 4-(1, 3-dioxopropan-2-yl)-3-nitrobenzoic acid
- 4-(1,3-dioxopropan-2-yl)-3-nitrobenzoic acid
- MFCD00216499
- 4-(1,3-dioxopropan-2-yl)-3-nitrobenzoicacid
- CS-0336512
- SCHEMBL2561554
- FT-0643923
- DB-045303
-
- MDL： MFCD00216499
- Inchi： 1S/C10H7NO6/c12-4-7(5-13)8-2-1-6(10(14)15)3-9(8)11(16)17/h1-5,7H,(H,14,15)
- InChI Key： VFPWGRRTVZRIRQ-UHFFFAOYSA-N
- SMILES： O=CC(C=O)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.01948
- Monoisotopic Mass: 237.02733694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 199-201(dec.)
- PSA: 120.57
- Solubility: Not available
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H956155-50mg |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | H956155-100mg |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | H956155-500mg |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Fluorochem | 023390-1g |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 95%+ | 1g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 023390-5g |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 95%+ | 5g |
￡95.00 | 2022-03-01 | |
| Fluorochem | 023390-10g |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 95%+ | 10g |
￡166.00 | 2022-03-01 | |
| Fluorochem | 023390-25g |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde |
205985-96-2 | 95%+ | 25g |
￡355.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006945-1g |
2-(4-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde |
205985-96-2 | 1g |
812CNY | 2021-05-07 | ||
| Apollo Scientific | OR5547-1g |
4-(1,3-Dioxoprop-2-yl)-3-nitrobenzoic acid |
205985-96-2 | 95+% | 1g |
£98.00 | 2025-02-20 | |
| Apollo Scientific | OR5547-5g |
4-(1,3-Dioxoprop-2-yl)-3-nitrobenzoic acid |
205985-96-2 | 95+% | 5g |
£164.00 | 2025-02-20 |
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:205985-96-2)2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
Order Number:A1209424
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):193.0/392.0
Email:sales@amadischem.com
2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:205985-96-2)2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
Purity:99%/99%
Quantity:10g/25g
Price ($):193.0/392.0